Cas no 2229451-64-1 (2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde
• CAS No: 2229451-64-1
• MF: C₇H₅BrN₂O₃
• MW: 245.030200719833
• CID: 5796710
• PubChem ID: 165642505
• Update Time: 2024-01-07

2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde
• EN300-1928038
• 2229451-64-1

• Inchi： 1S/C7H5BrN2O3/c8-5-3-7(10(12)13)6(1-2-11)9-4-5/h2-4H,1H2
• InChI Key： MJKDPSHOXCDTRV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC=O)C(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.94835g/mol
• Monoisotopic Mass: 243.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8Ų